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Compound of Interest

Compound Name: 3,5-Dinitropyridine-2-carbonitrile

Cat. No.: B14408892

Get Quote

Technical Support Center: Handling & Safety for Dinitropyridine Compounds

Topic: Handling, Stability, and Safety Protocols for Dinitropyridine Derivatives (e.g., 2,4-

Dinitropyridine, 3,5-Dinitropyridine, 2-Chloro-3,5-dinitropyridine). Role: Senior Application

Scientist Audience: Drug Discovery Chemists, Process Safety Engineers, Academic

Researchers.[1]

Part 1: Emergency Triage & Core Hazards
WARNING: HIGH ENERGY & ACUTE TOXICITY HAZARD Dinitropyridine compounds possess

a dual-hazard profile: they are energetic materials (potential explosives) and potent metabolic

poisons.[1][2] Unlike standard organic intermediates, their handling requires "Energetic

Material" protocols, even if the specific derivative is not classified as a primary explosive.
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Hazard Class Critical Mechanism Immediate Action Required

Explosive Sensitivity

Shock/Friction Sensitive: The

presence of two nitro groups

on the electron-deficient

pyridine ring creates a

strained, high-energy system.

[1][2] Many derivatives (e.g.,

2,6-bis(picrylamino)-3,5-

dinitropyridine) are classified

explosives.[1][2][3] Dryness

increases sensitivity

exponentially.

DO NOT scrape dried material

from threads or ground glass

joints. Re-wet immediately with

compatible solvent

(Water/EtOH) if crusting

appears.

Acute Toxicity

Metabolic Uncoupling:

Structurally similar to 2,4-

Dinitrophenol (DNP), these

compounds can uncouple

oxidative phosphorylation and

act as potent alkylating agents

via Nucleophilic Aromatic

Substitution (

).[1][2]

Double-glove

(Nitrile/Neoprene).[1][2] Use a

dedicated fume hood. In case

of skin contact, wash with

soap/water for 15 min;

lipophilic solvents

(DMSO/Ethanol) may

accelerate absorption.[1]

Reactivity

Violent

: The pyridine ring is highly

electrophilic. Reaction with

strong nucleophiles (amines,

hydrides, hydroxides) can

trigger instantaneous, runaway

exotherms.[1]

Titrate nucleophiles slowly at

low temperatures (-10°C to

0°C). Never add solid

dinitropyridine to a hot

nucleophilic solution.

Part 2: Technical Support & Troubleshooting (Q&A)
Category 1: Storage & Physical Stability[1][4][5]
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Q: My 2-Chloro-3,5-dinitropyridine has turned from yellow to a dark orange/brown sludge. Is it

safe to use? A:Quarantine immediately.

Diagnosis: This indicates autocatalytic decomposition or hydrolysis. The "sludge" likely

contains picric-acid-like degradation products or Meisenheimer complexes, which can be

significantly more shock-sensitive than the parent compound.[1][2]

Mechanism: Trace moisture hydrolyzes the chloro-group (releasing HCl), which catalyzes

further degradation of the nitro-groups.[1][2]

Protocol: Do not attempt to purify. Dissolve the entire container's content in excess dilute

NaOH (forming water-soluble salts) and dispose of as hazardous explosive waste.[1][2]

Q: The compound arrived "wetted" (e.g., 20% water). Can I dry it completely for a

stoichiometry-critical reaction? A:Proceed with extreme caution.

Risk: "Bone-dry" dinitropyridines are susceptible to electrostatic discharge (ESD) detonation.

[1][2]

Scientist’s Recommendation: Avoid drying if possible. Adjust your reaction solvent to

accommodate trace water or use an azeotropic distillation method (e.g., Toluene) during the

reaction setup rather than drying the solid in isolation.[1]

If drying is mandatory: Use a vacuum desiccator behind a blast shield. Never use heat

(oven). Use conductive/antistatic containers. Limit batch size to <500 mg.

Category 2: Synthesis & Reaction Safety
Q: I am performing a nucleophilic substitution on 2,4-dinitropyridine. The reaction mixture

flashed and boiled over upon adding the amine. What went wrong? A:Thermal Runaway (The

"Nitro-Effect").[2]

Causality: The electron-withdrawing power of two nitro groups + the pyridine nitrogen makes

the ring hyper-electrophilic.[1][2] The activation energy for

is low, and the reaction enthalpy is extremely high.

Corrective Protocol:
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Solvent Heat Sink: Dilute the reaction significantly (0.1 M or less).

Cryogenic Addition: Cool the dinitropyridine solution to -10°C or lower.

Inverse Addition: Add the nucleophile dropwise to the electrophile, monitoring internal

temperature. Never dump the solid electrophile into a warm amine solution.[2]

Category 3: Handling & Waste[1][4][6]
Q: How do I clean a spatula or glass joint contaminated with dried dinitropyridine residue? A:Do

not scrub.

Friction Hazard: Dried nitro-heterocycles in ground glass joints are a classic detonation

trigger.[1]

Cleaning Protocol:

Soak: Submerge the glassware/tool in a bath of Acetone/Water (1:1). Allow the solvent to

dissolve the residue passively.

Chemical Decontamination: Once dissolved, treat the wash solution with dilute NaOH (to

hydrolyze to less energetic species) before disposal, checking local regulations.

Part 3: Visualized Standard Operating Procedures
(SOPs)
SOP 1: Safe Weighing & Transfer Workflow
This workflow minimizes ESD (Electrostatic Discharge) and friction risks.[1][2]
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START: Weighing Dinitropyridine

1. Don PPE: Flame-resistant coat,
Nitrile gloves (Double), Face Shield

2. Ground Balance & Spatula
(Eliminate Static)

3. Check Physical State

Is material dry/crusty?

ACTION: Re-wet with solvent mist
(Do not scrape dry solids)

YES (High Risk)

4. Transfer to tared vessel
(Use plastic/wooden tools, NO METAL)

NO (Safe)

5. Immediately dissolve in reaction solvent

6. Soak tools in Acetone/Water bath

Click to download full resolution via product page
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Figure 1: Safe handling logic for weighing energetic dinitropyridine solids. Note the critical

decision point regarding dry material.

SOP 2: Reaction Safety Barrier Logic
Decision tree for managing Nucleophilic Aromatic Substitution (

) exotherms.

Reaction Setup:
Dinitropyridine + Nucleophile Check Temp T(rxn)

T(rxn) < 0°C

Cold

0°C < T(rxn) < 20°C

Ambient

T(rxn) > 25°CExotherm

Proceed: Dropwise Addition

Pause Addition
Increase Cooling

EMERGENCY STOP
Dilute with cold solvent

Click to download full resolution via product page

Figure 2: Thermal management logic for

reactions involving dinitropyridines.

Part 4: Reference Data & Properties
Table 1: Key Dinitropyridine Derivatives & Specific Hazards
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Compound CAS No.[4][5][6][7] Physical State
Specific Hazard
Note

2,4-Dinitropyridine 14916-61-1 Yellow Crystal

High friction sensitivity

when dry.[1][2]

Precursor to high

explosives.

3,5-Dinitropyridine 940-06-7 Yellow/Tan Solid

Less reactive than

2,4-isomer but highly

toxic.[1][2] Susceptible

to reduction.

2-Chloro-3,5-

dinitropyridine
2578-45-2 Yellow Powder

Lachrymator. Reacts

violently with amines.

[1][2] Hydrolyzes to

release HCl.

PYX

(Bis(picrylamino)-

dinitropyridine)

38082-89-2 Orange/Yellow

Class 1.1 Explosive.

High thermal stability

but detonates under

shock.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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